Cas no 353482-13-0 (Aiphanol)
Aiphanol structure
Product Name:Aiphanol
CAS No:353482-13-0
MF:C25H24O8
MW:452.453268051147
CID:6651169
PubChem ID:11419599
Update Time:2024-03-02
Aiphanol Chemical and Physical Properties
Names and Identifiers
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- Aiphanol
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- Inchi： 1S/C25H24O8/c1-30-21-10-16(11-22(31-2)24(21)29)25-23(13-26)32-19-6-5-14(9-20(19)33-25)3-4-15-7-17(27)12-18(28)8-15/h3-12,23,25-29H,13H2,1-2H3/b4-3+
- InChI Key： KDMFHGGHQLUIRH-ONEGZZNKSA-N
- SMILES： COC1C(O)=C(OC)C=C(C2C(CO)OC3C(=CC(=CC=3)/C=C/C3C=C(O)C=C(O)C=3)O2)C=1
Computed Properties
- Exact Mass: 452.14711772g/mol
- Monoisotopic Mass: 452.14711772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 118Ų
Aiphanol Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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